Cas no 54965-29-6 (Ethyl 6-(Diethylphosphono)hexanoate)
54965-29-6 structure
Product Name:Ethyl 6-(Diethylphosphono)hexanoate
CAS No:54965-29-6
MF:C12H25O5P
MW:280.29766535759
CID:943148
PubChem ID:329761640
Update Time:2025-04-19
Ethyl 6-(Diethylphosphono)hexanoate Chemical and Physical Properties
Names and Identifiers
-
- 6-(Diethylphosphono)-hexanoic acid ethyl ester
- ethyl 6-diethoxyphosphorylhexanoate
- (5-Aethoxycarbonyl-pentyl)-phosphonsaeurediaethylester
- < 5-Aethoxycarbonyl-pentyl> -phosphonsaeurediaethylester
- 6-(diethoxyphosphoryl)hexanoic acid ethyl ester
- AC1LCT8O
- ACMC-20aky2
- AG-F-91842
- CTK1G7786
- Ethyl 6-(diethoxyphosphoryl)hexanoate
- ETHYL 6-(DIETHYLPHOSPHONO)HEXANOATE
- 6-(Diethylphosphono)-hexanoic acid ethyl ester
- Hexanoic acid, 6-(diethoxyphosphinyl)-, ethyl ester
- YFXDHFXPPUPIKR-UHFFFAOYSA-N
- DTXSID10345676
- Ethyl 6-(diethoxyphosphoryl)hexanoate #
- Ethyl 6-(diethylphosphono)hexanoate, 97%
- SCHEMBL8551385
- 54965-29-6
- Ethyl 6-(Diethylphosphono)hexanoate
-
- MDL: MFCD10567039
- Inchi: 1S/C12H25O5P/c1-4-15-12(13)10-8-7-9-11-18(14,16-5-2)17-6-3/h4-11H2,1-3H3
- InChI Key: YFXDHFXPPUPIKR-UHFFFAOYSA-N
- SMILES: P(CCCCCC(=O)OCC)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 280.14405
- Monoisotopic Mass: 280.14396089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 12
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- Density: 1.040 g/mL at 25 °C
- Boiling Point: 114-118/0.3 mmHg
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: n20/D 1.441
- PSA: 61.83
- LogP: 3.37600
Ethyl 6-(Diethylphosphono)hexanoate Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
Ethyl 6-(Diethylphosphono)hexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E916435-250mg |
Ethyl 6-(Diethylphosphono)hexanoate |
54965-29-6 | 250mg |
$64.00 | 2023-05-18 | ||
| TRC | E916435-500mg |
Ethyl 6-(Diethylphosphono)hexanoate |
54965-29-6 | 500mg |
$92.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 694002-5G |
Ethyl 6-(Diethylphosphono)hexanoate |
54965-29-6 | 97% | 5G |
¥752.99 | 2022-02-24 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-235020-5 g |
Ethyl 6-(diethylphosphono)hexanoate, |
54965-29-6 | 5g |
¥271.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-235020-5g |
Ethyl 6-(diethylphosphono)hexanoate, |
54965-29-6 | 5g |
¥271.00 | 2023-09-05 | ||
| A2B Chem LLC | AB73931-250mg |
Ethyl 6-(diethylphosphono)hexanoate |
54965-29-6 | 250mg |
$459.00 | 2023-12-30 | ||
| A2B Chem LLC | AB73931-500mg |
Ethyl 6-(diethylphosphono)hexanoate |
54965-29-6 | 500mg |
$550.00 | 2023-12-30 | ||
| A2B Chem LLC | AB73931-1g |
Ethyl 6-(diethylphosphono)hexanoate |
54965-29-6 | 97% | 1g |
$86.00 | 2024-04-19 | |
| A2B Chem LLC | AB73931-5g |
Ethyl 6-(diethylphosphono)hexanoate |
54965-29-6 | 97% | 5g |
$239.00 | 2024-04-19 |
Ethyl 6-(Diethylphosphono)hexanoate Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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